![molecular formula C14H15N3O B3284262 2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one CAS No. 78171-78-5](/img/structure/B3284262.png)
2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one
Overview
Description
2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one, also known as THQ or benzodiazepinedione, is a heterocyclic organic compound that has been widely studied for its potential applications in medicinal chemistry. THQ is a bicyclic structure that contains a quinazoline ring and a lactam ring. Its unique structure has attracted much attention due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of 2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one is not fully understood, but it is believed to act through several pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to modulate the activity of several neurotransmitters, including serotonin, dopamine, and GABA, which may contribute to its anticonvulsant and antidepressant effects.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anticonvulsant effects by modulating the activity of ion channels in the brain. In addition, this compound has been shown to have antidepressant effects by modulating the activity of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one in lab experiments is its potent anticancer activity, which makes it a useful tool for studying cancer biology and developing new cancer treatments. Another advantage is its anticonvulsant and antidepressant effects, which make it a potential treatment for epilepsy and depression. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research on 2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one. One area of research is the development of new this compound derivatives with improved anticancer activity and reduced toxicity. Another area of research is the identification of the molecular targets of this compound, which may provide insights into its mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, which may pave the way for its use as a therapeutic agent.
Scientific Research Applications
2-Amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one has been extensively studied for its potential therapeutic applications, including its use as an anticancer agent, an anticonvulsant, and an antidepressant. Recent studies have shown that this compound has potent anticancer activity against various types of cancer, including breast cancer, lung cancer, and leukemia. This compound has also been shown to possess anticonvulsant activity, making it a potential treatment for epilepsy. In addition, this compound has been shown to have antidepressant effects, suggesting its potential use in the treatment of depression.
properties
IUPAC Name |
2-amino-3-phenyl-5,6,7,8-tetrahydroquinazolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O/c15-14-16-12-9-5-4-8-11(12)13(18)17(14)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZODZCULSMDSVBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)N(C(=N2)N)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.